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Tianeptine Ethyl Ester Tianeptine Ethyl Ester
Brand Name: Vulcanchem
CAS No.: 66981-77-9
VCID: VC0122228
InChI: InChI=1S/C23H29ClN2O4S/c1-3-30-22(27)12-6-4-5-9-15-25-23-18-10-7-8-11-20(18)26(2)31(28,29)21-16-17(24)13-14-19(21)23/h7-8,10-11,13-14,16,23,25H,3-6,9,12,15H2,1-2H3
SMILES: CCOC(=O)CCCCCCNC1C2=C(C=C(C=C2)Cl)S(=O)(=O)N(C3=CC=CC=C13)C
Molecular Formula: C23H29ClN2O4S
Molecular Weight: 465.005

Tianeptine Ethyl Ester

CAS No.: 66981-77-9

Reference Standards

VCID: VC0122228

Molecular Formula: C23H29ClN2O4S

Molecular Weight: 465.005

Tianeptine Ethyl Ester - 66981-77-9

CAS No. 66981-77-9
Product Name Tianeptine Ethyl Ester
Molecular Formula C23H29ClN2O4S
Molecular Weight 465.005
IUPAC Name ethyl 7-[(3-chloro-6-methyl-5,5-dioxo-11H-benzo[c][2,1]benzothiazepin-11-yl)amino]heptanoate
Standard InChI InChI=1S/C23H29ClN2O4S/c1-3-30-22(27)12-6-4-5-9-15-25-23-18-10-7-8-11-20(18)26(2)31(28,29)21-16-17(24)13-14-19(21)23/h7-8,10-11,13-14,16,23,25H,3-6,9,12,15H2,1-2H3
Standard InChIKey FEFUFMZSNHPQDX-UHFFFAOYSA-N
SMILES CCOC(=O)CCCCCCNC1C2=C(C=C(C=C2)Cl)S(=O)(=O)N(C3=CC=CC=C13)C
Synonyms 7-[(3-Chloro-6,11-dihydro-6-methyl-5,5-dioxidodibenzo[c,f][1,2]thiazepin-11-yl)amino]-heptanoic Acid Ethyl Ester; 7-[(3-chloro-6,11-dihydro-6-methyldibenzo[c,f][1,2]thiazepin-11-yl)amino]-heptanoic Acid Ethyl Ester S,S-Dioxide; Dibenzo[c,f][1,2]thia
PubChem Compound 45358491
Last Modified Nov 11 2021
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